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Compound Name: ) ) ]
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Cat. No.: B057869

In-Depth Technical Guide: N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is a chemical compound with the molecular
formula C14H30N402 and a molecular weight of 286.41 g/mol .[1][2] Identified by the CAS
Number 5432-13-3, this molecule is characterized by a central oxalamide core flanked by two
diethylaminoethyl groups. While comprehensive biological studies on this specific molecule are
not extensively detailed in publicly accessible literature, its structural motifs suggest potential
applications in medicinal chemistry, particularly in the fields of antimicrobial and anticancer
research. The diethylamino groups are known to participate in hydrogen bonding and
electrostatic interactions, which are crucial for binding to biological targets. This guide provides
a summary of its known properties and outlines standard experimental protocols relevant to the
investigation of its potential biological activities.

Core Compound Properties

A summary of the key chemical and physical properties of N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide is presented in the table below.
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Property Value Reference
Molecular Formula C14H30N402 [1112]
Molecular Weight 286.41 g/mol [1][2]

CAS Number 5432-13-3 [1]
Synonyms NN"bisfe- [1]

(diethylamino)ethylloxamide

) CCN(CC)CCNC(=0)C(=O)NC
Canonical SMILES

CN(CcC)cC
Predicted LogP 1.3
Hydrogen Bond Donors 2
Hydrogen Bond Acceptors 4

Potential Biological Activities and Mechanism of
Action

The chemical structure of N1,N2-Bis(2-(diethylamino)ethyl)oxalamide suggests several
potential biological activities. The presence of two tertiary amine groups in the
diethylaminoethyl side chains makes the molecule basic and capable of forming salts. These
groups can also engage in hydrogen bonding and electrostatic interactions with biological
macromolecules such as proteins and nucleic acids.

The oxalamide core provides a rigid linker that appropriately spaces the two diethylaminoethyl
moieties, which can be crucial for bidentate binding to a target or for spanning a binding site.
Analogous structures containing oxalamide and amine functionalities have been investigated
for a range of bioactivities, including but not limited to, antimicrobial and anticancer effects. The
proposed general mechanism of action involves the diethylamino groups interacting with
molecular targets, while the oxalamide backbone offers structural stability for these
interactions.
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Standard Experimental Protocols for Biological
Evaluation

While specific experimental data for N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is not
readily available in the cited literature, the following are detailed, standard methodologies that
researchers can employ to investigate its potential anticancer and antimicrobial properties.

In Vitro Cytotoxicity Assessment (Anticancer Activity)

A fundamental step in assessing the anticancer potential of a compound is to determine its
cytotoxicity against cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.

Obijective: To determine the concentration of N1,N2-Bis(2-(diethylamino)ethyl)oxalamide that
inhibits the growth of a cancer cell line by 50% (IC50).

Materials:

HelLa (human cervical cancer) cell line

¢ Dulbecco's Modified Eagle's Medium (DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

* N1,N2-Bis(2-(diethylamino)ethyl)oxalamide

e MTT solution (5 mg/mL in PBS)

o Dimethyl sulfoxide (DMSO)

e 96-well microplates

e CO2 incubator (37°C, 5% CO2)

e Microplate reader
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Protocol:

o Cell Seeding: HelLa cells are harvested and seeded into 96-well plates at a density of
approximately 1 x 10”4 cells per well in 100 uL of DMEM supplemented with 10% FBS and
1% penicillin-streptomycin.

 Incubation: The plates are incubated for 24 hours to allow for cell attachment.

e Compound Treatment: A stock solution of N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is
prepared in DMSO and then serially diluted in culture medium to achieve a range of final
concentrations. The medium from the wells is replaced with 100 L of the medium containing
the different concentrations of the compound. Control wells receive medium with DMSO at
the same concentration as the highest compound concentration.

 Incubation: The treated plates are incubated for a further 48-72 hours.

o MTT Assay: After the incubation period, 20 pL of MTT solution is added to each well, and the
plates are incubated for another 4 hours.

e Formazan Solubilization: The medium containing MTT is carefully removed, and 150 pL of
DMSO is added to each well to dissolve the formazan crystals.

o Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a
microplate reader.

o Data Analysis: The percentage of cell viability is calculated relative to the control wells. The
IC50 value is determined by plotting the percentage of viability against the compound
concentration and fitting the data to a dose-response curve.

Antimicrobial Susceptibility Testing

The antimicrobial potential of N1,N2-Bis(2-(diethylamino)ethyl)oxalamide can be evaluated
using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Objective: To determine the lowest concentration of N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide that inhibits the visible growth of a specific microorganism.

Materials:
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» Bacterial strains (e.g., Escherichia coli, Staphylococcus aureus)
e Mueller-Hinton Broth (MHB)

e N1,N2-Bis(2-(diethylamino)ethyl)oxalamide

e 96-well microplates

e Bacterial inoculum standardized to 0.5 McFarland

¢ Incubator (37°C)

Protocol:

o Compound Preparation: A stock solution of N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is
prepared and serially diluted in MHB in a 96-well plate.

» Inoculum Preparation: The bacterial strain is grown overnight, and the suspension is
adjusted to a turbidity equivalent to a 0.5 McFarland standard. This is then further diluted to
achieve a final inoculum concentration of approximately 5 x 10"5 CFU/mL in the wells.

 Inoculation: Each well containing the diluted compound is inoculated with the standardized
bacterial suspension. A positive control (bacteria in MHB without the compound) and a
negative control (MHB alone) are included.

e Incubation: The plate is incubated at 37°C for 18-24 hours.

o MIC Determination: The MIC is determined as the lowest concentration of the compound at
which there is no visible turbidity (bacterial growth).

Visualization of Experimental Workflow

The following diagrams illustrate the general workflows for the experimental protocols
described above.

Caption: Workflow for In Vitro Cytotoxicity Assessment using MTT Assay.

Caption: Workflow for Antimicrobial Susceptibility Testing by Broth Microdilution.
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Conclusion and Future Directions

N1,N2-Bis(2-(diethylamino)ethyl)oxalamide presents a scaffold with potential for biological
activity based on its chemical structure. The lack of extensive published data highlights an
opportunity for further research. The experimental protocols provided in this guide offer a
starting point for the systematic evaluation of its anticancer and antimicrobial properties. Future
studies should focus on screening this compound against a diverse panel of cancer cell lines
and microbial strains to elucidate its spectrum of activity. Should promising activity be identified,
subsequent research could delve into its specific mechanism of action, including the
identification of molecular targets and the elucidation of any involved signaling pathways. Such
studies would be crucial in determining the potential of N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide as a lead compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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